N-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)-4-ethoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)-4-ethoxybenzamide, commonly known as DFTB, is a novel compound that has gained attention in the scientific community due to its potential in various research fields.
Mechanism of Action
The mechanism of action of DFTB is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. DFTB has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of pro-inflammatory cytokines. DFTB has also been found to inhibit the activity of histone deacetylases (HDACs), enzymes involved in the regulation of gene expression.
Biochemical and Physiological Effects:
DFTB has been found to have various biochemical and physiological effects. It has been found to induce apoptosis in cancer cells, inhibit the production of pro-inflammatory cytokines, and exhibit antibacterial activity. Additionally, DFTB has been found to inhibit the growth of various cancer cell lines and reduce tumor size in animal models.
Advantages and Limitations for Lab Experiments
One of the advantages of using DFTB in lab experiments is its potential as a multi-targeted agent, as it has been found to exhibit activity against various enzymes and signaling pathways. Additionally, DFTB has been found to have low toxicity in animal models. However, one of the limitations of using DFTB in lab experiments is its limited solubility in water, which can make it difficult to administer in certain experiments.
Future Directions
There are many potential future directions for research on DFTB. One area of research could be the development of DFTB derivatives with improved solubility and activity. Additionally, further research could be done to better understand the mechanism of action of DFTB and its potential as a multi-targeted agent. Finally, research could be done to explore the potential of DFTB in combination with other anti-cancer or anti-inflammatory agents.
Synthesis Methods
The synthesis of DFTB involves a multi-step process, starting with the reaction of 3,4-difluoroaniline with sodium nitrite and hydrochloric acid to form 3,4-difluoronitrosobenzene. This intermediate is then reacted with sodium azide to form 3,4-difluorophenyl tetrazole. The final step involves the reaction of 3,4-difluorophenyl tetrazole with 4-ethoxybenzoyl chloride in the presence of triethylamine to form DFTB.
Scientific Research Applications
DFTB has a wide range of potential applications in scientific research. It has been studied for its potential as an anti-cancer agent, as it has been found to induce apoptosis in cancer cells. DFTB has also been studied for its potential as an anti-inflammatory agent, as it has been found to inhibit the production of pro-inflammatory cytokines. Additionally, DFTB has been studied for its potential as an anti-bacterial agent, as it has been found to exhibit activity against various bacterial strains.
properties
IUPAC Name |
N-[[1-(3,4-difluorophenyl)tetrazol-5-yl]methyl]-4-ethoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15F2N5O2/c1-2-26-13-6-3-11(4-7-13)17(25)20-10-16-21-22-23-24(16)12-5-8-14(18)15(19)9-12/h3-9H,2,10H2,1H3,(H,20,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SWWHQBQLSLCRJC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C(=O)NCC2=NN=NN2C3=CC(=C(C=C3)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15F2N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.